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Compound of Interest

Compound Name: Nitrosonium hexafluorophosphate

Cat. No.: B095733

For Researchers, Scientists, and Drug Development Professionals

Nitrosonium hexafluorophosphate (NOPFe) is a powerful oxidizing and fluorinating agent
utilized in various chemical syntheses. However, its reactivity also presents significant hazards,
necessitating meticulous handling and disposal procedures. This document provides essential,
immediate safety and logistical information, including a detailed protocol for the proper disposal
of nitrosonium hexafluorophosphate in a laboratory setting. Adherence to these procedures
is critical to ensure the safety of laboratory personnel and compliance with environmental
regulations.

Immediate Safety and Hazard Information

Nitrosonium hexafluorophosphate is a corrosive solid that reacts with moisture. It can cause
severe skin burns and eye damage.[1] Inhalation of dust can lead to respiratory irritation. The
primary danger during disposal arises from its reaction with water, which can be vigorous and
produce hazardous byproducts, including nitrous acid and hydrofluoric acid (HF).

Key Hazards:
o Corrosive: Causes severe burns to skin, eyes, and respiratory tract.[1]
o Moisture-sensitive: Reacts with water and humid air.

o Forms Toxic Byproducts: Hydrolysis can generate hydrofluoric acid and nitrous acid.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b095733?utm_src=pdf-interest
https://www.benchchem.com/product/b095733?utm_src=pdf-body
https://www.benchchem.com/product/b095733?utm_src=pdf-body
https://www.benchchem.com/product/b095733?utm_src=pdf-body
https://kgroup.du.edu/safety/sop/quenching.pdf
https://kgroup.du.edu/safety/sop/quenching.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE): Before handling nitrosonium hexafluorophosphate,
ensure the following PPE is worn:

Chemical-resistant gloves (e.qg., nitrile, neoprene).

Chemical safety goggles and a face shield.

A flame-retardant lab coat.

Closed-toe shoes.

Work should be conducted in a certified chemical fume hood.

Quantitative Data Summary

For the safe handling and disposal of nitrosonium hexafluorophosphate, it is crucial to be
aware of the following quantitative data.

Parameter Valuel/lInformation Source

CAS Number 16921-91-8 Fisher Sci.
Molecular Formula NOPFe Fisher Sci.
Molecular Weight 174.97 g/mol Fisher Sci.

H314: Causes severe skin
GHS Hazard Statements ECHEMI
burns and eye damage.

Signal Word Danger Fisher Sci.

Detailed Protocol for Disposal of Nitrosonium
Hexafluorophosphate

This protocol outlines a safe method for the neutralization of small quantities of nitrosonium
hexafluorophosphate typically found in a research laboratory. The procedure involves a
controlled hydrolysis followed by neutralization of the resulting acidic and fluoride-containing
solution.
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Materials:

¢ Nitrosonium hexafluorophosphate waste.

o Athree-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a
nitrogen inlet/outlet with a bubbler.

e |ce bath.

e Sodium bicarbonate (NaHCO3) or a dilute solution of sodium hydroxide (NaOH).

e Calcium hydroxide (Ca(OH)2) slurry.

e pH paper or a pH meter.

e An appropriate, labeled hazardous waste container.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b095733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Don appropriate PPE and
work in a fume hood.

Set up a three-necked flask
with stirrer, dropping funnel,
and Nz inlet.

A 4

Place the ﬂask@

Y

Carefully transfer NOPFe waste
to the flask under N2.

Begin Neutralization

Neutra‘ 'ization

Slowly add a cold, dilute solution
of NaHCOs or NaOH via
dropping funnel.

Monitor for gas evolution and
maintain a low temperature.

Continue addition until the reaction
subsides and the solution is basic (pH > 8).

Slowly add a slurry of Ca(OH)2
to precipitate calcium fluoride (CaFz).

Stir the mixture for several hours
to ensure complete precipitation.

Proceed to Disposal

Allow the precipitate to settle.

Decant the supernatant into a
hazardous waste container for
aqueous inorganic waste.

Final Disposal

Decontaminate all glassware.

Transfer the CaFz precipitate
into a labeled hazardous waste
container for solid waste.
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Caption: A diagram showing the logical relationships in the chemical transformation during the
disposal of nitrosonium hexafluorophosphate.

By following these detailed procedures, researchers can safely and effectively manage the
disposal of nitrosonium hexafluorophosphate, minimizing risks and ensuring a safe
laboratory environment. Always consult your institution's specific waste disposal guidelines and
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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